![molecular formula C15H13ClN2O2S B5798569 N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-chlorophenyl)thiourea CAS No. 428503-47-3](/img/structure/B5798569.png)
N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-chlorophenyl)thiourea
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-chlorophenyl)thiourea, commonly known as BDMC, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BDMC belongs to the class of thiourea derivatives and has been found to possess various biological activities, making it an attractive candidate for drug development.
Mechanism of Action
The exact mechanism of action of BDMC is not fully understood, but it is believed to exert its biological effects through the inhibition of various enzymes and signaling pathways. BDMC has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to the accumulation of DNA damage and ultimately cell death. BDMC has also been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
BDMC has been shown to possess various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of various viruses and fungi, and reduce inflammation. BDMC has also been shown to possess neuroprotective properties and may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of BDMC is its broad spectrum of biological activities. It has been shown to possess anticancer, antiviral, and antifungal activities, making it a versatile compound for drug development. However, one of the limitations of BDMC is its low solubility in water, which may affect its bioavailability and limit its use in certain applications.
Future Directions
There are several future directions for the research and development of BDMC. One potential direction is the investigation of its potential applications in the treatment of neurodegenerative diseases. BDMC has been shown to possess neuroprotective properties, and further studies may reveal its potential as a therapeutic agent for diseases such as Alzheimer's and Parkinson's. Another potential direction is the development of BDMC analogs with improved solubility and bioavailability, which may enhance its therapeutic potential. Additionally, further studies may reveal the potential of BDMC in combination therapy with other drugs for enhanced efficacy.
Synthesis Methods
The synthesis of BDMC involves the reaction of 2-chlorobenzoyl isothiocyanate with 1,3-benzodioxole-5-carboxylic acid to form BDMC. The reaction is carried out under basic conditions, and the final product is obtained through crystallization.
Scientific Research Applications
BDMC has been extensively studied for its potential therapeutic applications. It has been found to possess anticancer, antiviral, and antifungal activities. BDMC has also been shown to exhibit antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases.
properties
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)-3-(2-chlorophenyl)thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O2S/c16-11-3-1-2-4-12(11)18-15(21)17-8-10-5-6-13-14(7-10)20-9-19-13/h1-7H,8-9H2,(H2,17,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGRPXXZDEZDYQN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CNC(=S)NC3=CC=CC=C3Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201192733 | |
Record name | N-(1,3-Benzodioxol-5-ylmethyl)-N′-(2-chlorophenyl)thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201192733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
320.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
428503-47-3 | |
Record name | N-(1,3-Benzodioxol-5-ylmethyl)-N′-(2-chlorophenyl)thiourea | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=428503-47-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(1,3-Benzodioxol-5-ylmethyl)-N′-(2-chlorophenyl)thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201192733 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.